N-methyl-N-{[3-(3,4,5-trimethoxyphenyl)-1H-pyrazol-4-yl]methyl}tetrahydro-3-furanamine

• IUPAC Name: N-methyl-N-[[5-(3,4,5-trimethoxyphenyl)-1H-pyrazol-4-yl]methyl]oxolan-3-amine
• InChI: InChI=1S/C18H25N3O4/c1-21(14-5-6-25-11-14)10-13-9-19-20-17(13)12-7-15(22-2)18(24-4)16(8-12)23-3/h7-9,14H,5-6,10-11H2,1-4H3,(H,19,20)
• InChI Key: HLXGNMHLRYLXFT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(NN=C1)C2=CC(=C(C(=C2)OC)OC)OC)C3CCOC3
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol
• Solubility: 51.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Compounds with similar structures, such as indazoles and alkyldiarylamines, are known. Indazoles are compounds containing an indazole, which is structurally characterized by a pyrazole fused to a benzene. Alkyldiarylamines are tertiary alkylarylamines having two aryl and one alkyl groups attached to the amino group.

Synthesis Analysis

A study on the synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization has been reported. The compounds were designed and synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization.

Chemical Reactions Analysis

The chemical reactions of similar compounds are not specifically mentioned in the available resources.

Mechanism of Action

In the context of bioactive evaluation, mechanistic studies revealed that compound 7d induced cell apoptosis in a dose-dependent manner, arrested the cells in the G2/M phase, and inhibited polymerization of tubulin via a consistent way with colchicine.